2-(3,5-diiodo-2-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• IUPAC Name: (2Z)-2-[(3,5-diiodo-2-methoxyphenyl)methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C17H10I2N2O2S/c1-23-15-9(6-10(18)8-11(15)19)7-14-16(22)21-13-5-3-2-4-12(13)20-17(21)24-14/h2-8H,1H3/b14-7-
• InChI Key: OEUDRJQZPBNOCN-AUWJEWJLSA-N
• Canonical SMILES: COC1=C(C=C(C=C1I)I)C=C2C(=O)N3C4=CC=CC=C4N=C3S2
• Isomeric SMILES: COC1=C(C=C(C=C1I)I)/C=C\2/C(=O)N3C4=CC=CC=C4N=C3S2
• Molecular Formula: C17H10I2N2O2S
• Molecular Weight: 560.1 g/mol

Description

2-(3,5-diiodo-2-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule is a thiazolo-benzimidazole derivative that exhibits a range of biochemical and physiological effects, making it a promising candidate for use in various research fields.

Mechanism of Action

The mechanism of action of 2-(3,5-diiodo-2-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood. However, studies have suggested that this compound may exert its anti-cancer activity by inducing cell cycle arrest and apoptosis in cancer cells.
Biochemical and physiological effects:
In addition to its anti-cancer activity, 2-(3,5-diiodo-2-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been shown to exhibit a range of other biochemical and physiological effects. Studies have suggested that this molecule may have antioxidant, anti-inflammatory, and antimicrobial properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3,5-diiodo-2-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in lab experiments is its potent anti-cancer activity. This makes it a promising candidate for use in cancer research. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for research on 2-(3,5-diiodo-2-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. One potential direction is to further investigate its mechanism of action in cancer cells. Additionally, studies could be conducted to explore its potential applications in other research fields such as neurodegenerative diseases and infectious diseases. Finally, research could be conducted to develop more efficient synthesis methods for this compound, which could make it more widely available for scientific research.
In conclusion, 2-(3,5-diiodo-2-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a promising compound that has potential applications in various scientific research fields. Its potent anti-cancer activity, as well as its other biochemical and physiological effects, make it a promising candidate for further study. With continued research, this compound could potentially lead to the development of new treatments for a range of diseases.

Scientific Research Applications

2-(3,5-diiodo-2-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been studied extensively for its potential applications in various scientific research fields. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this molecule exhibits potent anti-cancer activity against a range of cancer cell lines.